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Compound of Interest |

Compound Name: 1,3-Dichloroadamantane
CAS No.: 16104-50-0
Cat. No.: B103686
. J

Chemical Identity & Physical State[1][2]

o |[UPAC Name: 1,3-Dichlorotricyclo[3.3.1.1{3,7}]decane[1]
» Appearance: White to off-white crystalline solid.[1][2]
e Odor: Characteristic camphor-like odor (indicative of sublimation potential).[1]

o Solubility: Highly lipophilic; soluble in dichloromethane (DCM), toluene, and hexane.[1]
Practically insoluble in water.[1][2]

Stability Analysis
The stability of 1,3-Dichloroadamantane is governed by the tension between the robust

adamantane cage and the reactivity of the C-Cl bonds at the bridgehead positions (C1 and
C3).[1]

e Thermal Stability: Unlike linear alkyl halides, the rigid cage structure prevents elimination
reactions (dehydrohalogenation) because the formation of a double bond at the bridgehead
would violate Bredt's Rule.[1] Consequently, the molecule is thermally stable up to relatively
high temperatures (often >100°C).[1] However, like the parent adamantane, it is prone to
sublimation at ambient temperatures and pressures, leading to mass loss and potential
cross-contamination if not sealed hermetically.[1]
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» Hydrolytic Instability (The Critical Degradation Pathway): While bridgehead halides are
resistant to

attack (due to steric hindrance blocking backside attack), they are susceptible to

solvolysis.[1] In the presence of moisture and Lewis acids or elevated temperatures, 1,3-
Dichloroadamantane hydrolyzes to 1-chloro-3-hydroxyadamantane and eventually 1,3-
adamantanediol.[1]

o Note: This hydrolysis is actually the next step in Memantine synthesis.[1] Therefore, during
storage, any moisture ingress effectively jump-starts the manufacturing process
prematurely, creating impurities (diols) that alter stoichiometry in subsequent Grignard or
Ritter reactions.[1]

o Chemical Incompatibility:
o Strong Oxidizers: Compatible, but generally non-reactive.[1]

o Metals (Mg, Li): Reactive.[1] Will form Grignard or organolithium reagents (pyrophoric
hazards).[1]

Part 2: Storage & Handling Protocols[1]
Environmental Control Systems

To mitigate the risks of sublimation and hydrolysis, the following storage conditions are
mandatory.
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Parameter Specification Scientific Rationale
Low temperature minimizes
2°C to 8°C (Preferred) Room )
the vapor pressure of the solid,
Temperature Temp (20-25°C) acceptable for o _
significantly reducing mass
short-term (<1 month) _ o
loss via sublimation.[1]
Displaces atmospheric
Inert Gas Overlay (Argon or moisture to prevent slow
Atmosphere ) )
Nitrogen) surface hydrolysis of the C-Cl
bonds.[1]
Critical to prevent formation of
Humidity <40% RH 1,3-adamantanediol impurities
on the crystal surface.[1]
While not highly
photosensitive, halogenated
Light Protect from Light compounds should generally

be shielded to prevent radical

formation.[1]

Containment & Packaging[1]

o Primary Container: Amber borosilicate glass with a Teflon (PTFE) lined screw cap.[1]

o Why Teflon? The lipophilic nature of adamantanes can soften or leach plasticizers from

standard polyethylene liners.[1]
o Why Amber? General protection against UV-induced homolysis of the C-CIl bond.[1]

e Secondary Containment: Sealed desiccator or aluminum barrier bag with silica gel packets.

[1]

e Headspace Management: Upon opening, the container must be backfilled with dry Nitrogen
or Argon before resealing.[1]

Part 3: Quality Control & Monitoring Workflow
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Analytical Markers for Degradation

Routine QC should focus on detecting the hydrolysis product (alcohol) and mass loss.[1]

 Visual Inspection: Look for "caking" or crystal fusion, which indicates moisture absorption, or
crystal growth on the upper walls of the jar (sublimation).[1]

e GC-MS Analysis:
o Method: Gas Chromatography is preferred due to the volatility of the compound.[1]
o Target Impurity: 1-chloro-3-hydroxyadamantane (
shift corresponding to -Cl +OH).[1]

o Limit: < 0.5% (or per specific API specs).

Degradation Pathway Visualization

The following diagram illustrates the critical degradation pathway that storage conditions must
prevent.
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Figure 1: Hydrolytic degradation pathway and physical loss mechanism for 1,3-
Dichloroadamantane.
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QC Decision Tree

A standardized workflow for assessing lot viability after storage.[1]

Sample Retrieval

Visual Check:
Crystals on Cap? Caking?

No obvious defects

GC-FID/MS Analysis

Severe caking
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Click to download full resolution via product page

Figure 2: Quality Control decision logic for stored 1,3-Dichloroadamantane lots.

Part 4: Safety & Handling (SDS Summary)

 Signal Word:WARNING
e Hazard Statements:

o H315: Causes skin irritation.[1]
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o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation (due to sublimation/dust).[1]

e PPE Requirements:

o Respiratory: N95 or P100 dust mask required if handling open powder due to sublimation
potential.[1]

o Gloves: Nitrile (0.11 mm minimum thickness).[1]
o Eyes: Safety glasses with side shields.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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